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Compound of Interest

6-(Methylamino)pyrazine-2-
Compound Name:
carboxylic acid

Cat. No.: B181394

A comprehensive search of scientific literature and chemical databases reveals a significant
lack of documented applications for 6-(Methylamino)pyrazine-2-carboxylic acid in the field of
material science. While its structural features—a pyrazine ring, a carboxylic acid group, and a
methylamino group—suggest potential as a ligand for metal-organic frameworks (MOFs) or as
a monomer in polymer synthesis, there is currently no readily available research to support
these applications. The primary focus of research on this compound appears to be in the realm
of medicinal chemistry, where it serves as a key intermediate in the synthesis of
pharmaceuticals, particularly antidiabetic drugs.[1]

Due to the absence of specific data on its use in material science, this document will provide
general information about the compound and theoretical potential applications. It will also
present a generalized protocol for the synthesis of coordination polymers, which could be
adapted for 6-(Methylamino)pyrazine-2-carboxylic acid, should a researcher wish to explore
its potential in this area.

Compound Profile

Chemical Structure:

» |[UPAC Name: 6-(Methylamino)pyrazine-2-carboxylic acid
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e Molecular Formula: CeH7N302
e Molecular Weight: 153.14 g/mol
e CAS Number: 54409-13-1[2]

Physical Properties:

Property Value Reference
Melting Point 242-245°C [1]
Appearance Not specified

Solubility Not specified

Theoretical Applications in Material Science

The molecular structure of 6-(Methylamino)pyrazine-2-carboxylic acid suggests its potential
as a versatile building block in material science, particularly in the synthesis of coordination
polymers and metal-organic frameworks (MOFs). The pyrazine nitrogen atoms and the
carboxylate group can act as coordination sites for metal ions, while the methylamino group
could be involved in hydrogen bonding or serve as a functional site within the resulting
material.

Pyrazine and its derivatives are well-known linkers in the construction of MOFs and
coordination polymers, capable of forming diverse network structures.[3][4][5][6][7][8][9] The
specific substitution pattern of 6-(Methylamino)pyrazine-2-carboxylic acid could lead to
materials with unique topologies and properties.

Potential Logical Pathway for Material Synthesis:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9414909.htm
https://www.myskinrecipes.com/shop/en/antidiabetic-intermediates/207102-6-methylaminopyrazine-2-carboxylic-acid.html
https://www.benchchem.com/product/b181394?utm_src=pdf-body
https://squ.elsevierpure.com/en/publications/the-lead-coordination-polymers-containing-pyrazine-23-dicarboxyli/
https://www.researchgate.net/publication/283852393_The_Lead_Coordination_Polymers_Containing_Pyrazine-23-Dicarboxylic_Acid_Rapid_Structural_Transformations_and_Cation_Exchange
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956319/
https://www.mdpi.com/2304-6740/8/12/65
https://www.bendola.com/journals/JTMC/236086.pdf
https://www.mdpi.com/2073-4352/13/8/1193
https://www.researchgate.net/topic/Metal-Organic-Frameworks~Pyrazines/publications
https://www.benchchem.com/product/b181394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Starting

Materials

6-(Methylamino)pyrazine-
G-carboxylic acid (LigandD [ Metal Salt (e.g., Zn(NOs)2, Cu(OAc)z) ) [Solvent (e.g., DMF, EtOH))

hesis

Synt

P> Mixing & Dissolution
Solvothermal or
Hydrothermal Reaction

Product K

Crystallization
Isolation & Washing

Drying

ormation

Mater|

ial Characterizati

on

v Y Y
[Single-Crystal X-ray Diffraction) [Powder X-ray Diﬁraction) El'hermogravimetric Analysis) FT-IR, UV-Vis

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis and characterization of a coordination

polymer using 6-(Methylamino)pyrazine-2-carboxylic acid.
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Generalized Experimental Protocol for Coordination
Polymer Synthesis

The following is a generalized protocol that could serve as a starting point for investigating the
use of 6-(Methylamino)pyrazine-2-carboxylic acid as a ligand in the synthesis of
coordination polymers. This protocol is based on common methods for MOF and coordination
polymer synthesis and would require significant optimization for this specific ligand.

Objective: To synthesize a coordination polymer using 6-(Methylamino)pyrazine-2-carboxylic
acid and a selected metal salt.

Materials:

¢ 6-(Methylamino)pyrazine-2-carboxylic acid

o Metal salt (e.g., Zinc nitrate hexahydrate, Copper(ll) acetate monohydrate)

e Solvent (e.g., N,N-Dimethylformamide (DMF), Ethanol (EtOH), Deionized water)
» Glass vials or Teflon-lined autoclave

e Oven or heating mantle

« Filtration apparatus

e Wash solvents (e.g., DMF, EtOH)

Workflow Diagram:
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Caption: A generalized experimental workflow for the synthesis of a coordination polymer.
Procedure:
o Preparation of Solutions:

o In a glass vial, dissolve a specific molar equivalent of 6-(Methylamino)pyrazine-2-
carboxylic acid in a suitable solvent (e.g., 5 mL of DMF).

o In a separate vial, dissolve a specific molar equivalent of the chosen metal salt in the
same solvent.

o Reaction Setup:
o Combine the two solutions in a larger glass vial or a Teflon-lined autoclave.
o Seal the vessel tightly.

e Reaction Conditions (Solvothermal/Hydrothermal Synthesis):
o Place the sealed vessel in an oven or heating mantle.

o Heat the reaction mixture to a specific temperature (e.g., 80-150 °C) for a defined period
(e.g., 24-72 hours). The optimal temperature and time will need to be determined
experimentally.

o Crystallization and Isolation:
o Allow the reaction vessel to cool slowly to room temperature.
o Crystals, if formed, can be isolated by filtration.

e Washing and Drying:

o Wash the collected crystals with fresh solvent (e.g., DMF, followed by ethanol) to remove
any unreacted starting materials.

o Dry the crystals under vacuum or in a desiccator.
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Characterization:

The resulting material should be characterized by techniques such as:

o Single-Crystal X-ray Diffraction (SCXRD): To determine the crystal structure.
o Powder X-ray Diffraction (PXRD): To confirm phase purity.

o Thermogravimetric Analysis (TGA): To assess thermal stability.

e Fourier-Transform Infrared Spectroscopy (FT-IR): To identify functional groups and confirm
coordination.

Conclusion

While 6-(Methylamino)pyrazine-2-carboxylic acid possesses structural motifs that make it a
promising candidate for applications in material science, particularly as a linker in coordination
polymers and MOFs, there is a notable absence of published research in this area. The
information and protocols provided here are therefore theoretical and generalized, intended to
serve as a foundational guide for researchers interested in exploring the potential of this
compound in materials chemistry. Further experimental investigation is required to determine
its actual utility and performance in any material science application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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